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Compound of Interest |

6-(tert-Butyl)picolinimidamide
Compound Name:
hydrochloride
CAS No.: 1179360-08-7
Cat. No.: B15068543
. J

6-tert-butyl-2-amidinopyridine hydrochloride is a substituted pyridine derivative. Its structure
comprises three key features that dictate its chemical reactivity and toxicological profile:

e 2-Amidinopyridine Core: The amidine group (-C(=NH)NH2) is a strong base that is
protonated in the hydrochloride salt form. The 2-aminopyridine scaffold, a known structural
alert, is frequently associated with acute toxicity.[1][2]

o tert-Butyl Group: This bulky, sterically hindering group at the 6-position influences the
molecule's physical properties, increasing its lipophilicity compared to the parent
amidinopyridine. This may affect its absorption and distribution in biological systems.[3][4]

o Hydrochloride Salt: This salt form typically renders the compound a crystalline solid and
enhances its solubility in aqueous media.[5]

The combination of a toxicologically active core with a lipophilic, sterically significant substituent
necessitates a cautious and comprehensive approach to its handling.

Caption: Structure of 6-tert-butyl-2-amidinopyridine hydrochloride.

Synthesized Hazard Identification and GHS
Classification
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Based on an analysis of related compounds, 6-tert-butyl-2-amidinopyridine hydrochloride

should be handled as a hazardous substance. The projected GHS classification is as follows:

Rationale / Analog

Hazard Class Category Hazard Statement
Data
2-Aminopyridine is
o H301: Toxic if classified as toxic if
Acute Toxicity, Oral Category 3
swallowed. swallowed (LD50 Rat:
200 mg/kg).[1]
o H311: Toxic in contact ~ Analogs show dermal
Acute Toxicity, Dermal  Category 3

with skin.

toxicity.[1]

Skin

Corrosion/Irritation

Category 1A

H314: Causes severe
skin burns and eye

damage.

The amidine group
can be strongly basic,
and related
compounds are

corrosive.[6]

H318: Causes serious

Direct consequence of

Serious Eye Damage Category 1 ) o
eye damage. skin corrosivity.
) H412: Harmful to Many pyridine
Aquatic Hazard, o ) o o
Category 3 aguatic life with long derivatives exhibit

Chronic

lasting effects.

aquatic toxicity.[6]

GHS Label Elements:

e Pictograms:

o (GHS06)

o (GHSO05)

» Signal Word:Danger

e Precautionary Statements (Selected):

o P260: Do not breathe dust.
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o P264: Wash skin thoroughly after handling.[1]
o P273: Avoid release to the environment.[6]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][6]

o P301 + P310 + P330: IF SWALLOWED: Immediately call a POISON CENTER/doctor.
Rinse mouth.[1]

o P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated
clothing. Rinse skin with water/shower.[6]

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.[7]

Safe Handling, Storage, and Engineering Controls

The causality behind these protocols is to minimize all potential routes of exposure—inhalation,
dermal contact, and ingestion—due to the compound's predicted high toxicity and corrosivity.

Engineering Controls

» Primary Control: All manipulations of the solid compound or its solutions must be conducted
in a certified chemical fume hood. This is hon-negotiable and serves to prevent inhalation of
fine dust or aerosols.

o Ventilation: Ensure the laboratory has adequate general ventilation to support the primary
controls.

Personal Protective Equipment (PPE)

e Hand Protection: Use nitrile gloves (minimum thickness of 0.11 mm). Double-gloving is
recommended when handling the solid or concentrated solutions. Never wear latex gloves,
as they offer poor chemical resistance. Change gloves immediately if contamination is
suspected.

o Eye/Face Protection: Wear chemical safety goggles that provide a seal around the eyes. A
full-face shield must be worn over the goggles when handling larger quantities (>1 g) of the
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solid or when there is a significant risk of splashing.[2]

o Skin and Body Protection: A flame-retardant lab coat is mandatory. Ensure it is fully buttoned.
For tasks with a high risk of spills, a chemically resistant apron should be worn over the lab
coat. Full-length trousers and closed-toe shoes are required.

Storage Protocol

» Container: Store in the original, tightly sealed container.

» Conditions: Keep in a cool, dry, and well-ventilated place. Recommended storage at room
temperature.[6] Protect from moisture, as the hydrochloride salt may be hygroscopic.

o Incompatibilities: Store away from strong oxidizing agents and strong bases.[8] Collocated
storage with incompatible materials such as pharmaceuticals, food, and explosive
substances is prohibited.[6]

Emergency Procedures: First Aid and Spill
Response

Rapid and correct response to an exposure or spill is critical to mitigating harm.

First-Aid Measures

The immediate priority is to remove the individual from the source of exposure and
decontaminate them safely.

 Inhalation: Move the person to fresh air immediately. If breathing is difficult or has stopped,
provide artificial respiration (do not use mouth-to-mouth). Seek immediate medical attention.

[8]

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15-20 minutes while removing all contaminated clothing and shoes.[8] A safety shower is the
ideal tool for this. Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with a gentle but steady stream of water for at least 15-
20 minutes, holding the eyelids open.[9] Remove contact lenses if present and easy to do.
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An eyewash station is required for this. Seek immediate medical attention, specifically from
an ophthalmologist.

¢ Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
with water and give them 1-2 glasses of water to drink. Never give anything by mouth to an
unconscious person. Seek immediate medical attention.[10]

Exposure Event Occurs

Assess Route of Exposure

Inhaled Swallowed

Inhalation Skin Contact Eye Contact Ingestion

Rinse mouth.
Give 1-2 glasses of water.
Do NOT induce vomiting.

Move to Fresh Air.
Provide artificial respiration if needed.

Remove contaminated clothing.
Flush with water for 15-20 mins.

Flush eyes at eyewash station for 15-20 mins.
Remove contact lenses.

g Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First-aid response workflow for accidental exposure.

Accidental Release Measures: Spill Cleanup Protocol

This protocol is designed to contain and neutralize the hazard without creating additional risks,
such as airborne dust.
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o Evacuate: Immediately evacuate all non-essential personnel from the spill area.
o Ventilate: Ensure the area is well-ventilated, working from upwind of the spill if possible.

e Don PPE: Wear the appropriate PPE as described in Section 3.2, including double gloves,
safety goggles, a face shield, and a lab coat. For large spills, respiratory protection may be
necessary.

e Contain Spill:

o For Solid Spills: Do NOT dry sweep. Gently cover the spill with an inert absorbent material
like vermiculite, sand, or a spill pillow. This prevents the powder from becoming airborne.

o For Liquid Spills: Cover with an inert absorbent material.

o Neutralize (Optional but Recommended): Prepare a solution of sodium bicarbonate or
another weak base to gently neutralize the acidic nature of the hydrochloride salt before
collection.

o Collect Material: Carefully scoop the absorbed material into a clearly labeled, sealable waste
container. Use non-sparking tools.[7]

o Decontaminate Area: Clean the spill area thoroughly with a detergent solution and water.

» Dispose: Dispose of the waste container and any contaminated materials (e.g., gloves,
absorbent pads) as hazardous waste in accordance with local, state, and federal regulations.

[9]

Toxicological and Physicochemical Profile
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Property

Projected Value /
Information

Rationale | Source

Appearance

White to off-white solid.

Common for hydrochloride

salts of organic bases.[11]

Molecular Formula

C10H16N3 - HCI

Derived from structure.

Molecular Weight 213.72 g/mol Calculated from formula.
Very soluble in water.[6] ]
- ) ] The hydrochloride salt form
Solubility Soluble in alcohols like N
enhances aqueous solubility.
methanol and ethanol.
- Stable under recommended General stability for similar
Stability N
storage conditions. compounds.[12]
o Reacts with strong oxidizing Standard reactivity for amine
Reactivity

agents and strong bases.

salts.[8]

Hazardous Decomposition

Upon combustion, may
produce carbon oxides (CO,
C0O2), nitrogen oxides (NOx),
and hydrogen chloride (HCI)
gas.[9]

Expected decomposition
products for a chlorinated

organic nitrogen compound.

Toxicological Profile

No specific data is available.
Assumed to be highly toxic via
oral and dermal routes and
corrosive to skin and eyes
based on structural alerts and
analog data.[1] No data on
carcinogenicity, mutagenicity,
or reproductive toxicity is
available; therefore, it should
be handled as if these effects

are possible.

Prudent assumption for a new
chemical entity with known

toxicophores.

Conclusion: A Framework for Prudent Research
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While 6-tert-butyl-2-amidinopyridine hydrochloride holds potential as a valuable scaffold in drug
discovery, its structural features strongly suggest a significant toxicological profile.[13][14] This
guide provides a synthesized safety framework rooted in the established principles of chemical
hygiene and data from analogous compounds. Researchers and institutions must adopt these
stringent handling, storage, and emergency protocols to ensure the safety of personnel and the
environment. All work with this compound should be preceded by a thorough, task-specific risk
assessment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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